Cas no 1187595-84-1 (Baricitinib phosphate)

Baricitinib phosphate is a phosphate salt form of Baricitinib, a selective and reversible inhibitor of Janus kinase (JAK) 1 and 2. This compound is primarily utilized in pharmaceutical research and development for its immunomodulatory and anti-inflammatory properties. Its key advantages include high bioavailability, stability, and consistent pharmacokinetic profiles, making it suitable for therapeutic applications in autoimmune and inflammatory conditions. Baricitinib phosphate exhibits potent inhibition of cytokine signaling pathways, which is critical for modulating immune responses. The phosphate formulation enhances solubility, facilitating improved formulation development. Its well-characterized mechanism of action and robust preclinical data support its use in targeted therapies.
Baricitinib phosphate structure
Baricitinib phosphate structure
Product Name:Baricitinib phosphate
CAS No:1187595-84-1
MF:C16H20N7O6PS
MW:469.4121
MDL:MFCD21608464
CID:2180433
PubChem ID:44231848
Update Time:2025-06-28

Baricitinib phosphate Chemical and Physical Properties

Names and Identifiers

    • INCB-28050
    • Baricitinib phosphate
    • 2-[1-ethylsulfonyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]azetidin-3-yl]acetonitrile,phosphoric acid
    • [1-(Ethylsulfonyl)-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]azetidin-3-yl]acetonitrile phosphate
    • Baricitinib phosphate salt
    • INCB 028050
    • INCB-028050
    • LY 3009104
    • LY-3009104
    • Baricitinib (phosphate)
    • XIB47S8NNB
    • INCB28050
    • baricitinib-phosphate
    • Baricitinib?Phosphate
    • 3-Azetidineacetonitrile, 1-(ethylsulfonyl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)-, phosphate (1:1)
    • SYN1117
    • FBPOWTFFUBBKBB-UHFFFAOYSA-N
    • C16H17N7O2S.H3PO4
    • BCP15527
    • [1-(Ethylsulfonyl)-3-[4-(7H-p
    • 2-[1-ethylsulfonyl-3-[4-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]azetidin-3-yl]acetonitrile phosphoric Acid
    • 2-(3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile phosphate
    • s5754
    • Phosphoric acid--{1-(ethanesulfonyl)-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]azetidin-3-yl}acetonitrile (1/1)
    • CS-1378
    • SCHEMBL871037
    • 2-(3-(4-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)-1h-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile phosphate salt
    • AS-16260
    • DTXSID30657980
    • AC-35322
    • 1187595-84-1
    • 2-(3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile phosphoric acid salt
    • baricitinib; phosphoric acid
    • 2-[1-ethylsulfonyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]azetidin-3-yl]acetonitrile;phosphoric acid
    • HY-15315A
    • AKOS026750447
    • UNII-XIB47S8NNB
    • Baricitinib phosphate?
    • C71598
    • LY3009104 phosphate
    • INCB028050 phosphate
    • MDL: MFCD21608464
    • Inchi: 1S/C16H17N7O2S.H3O4P/c1-2-26(24,25)22-9-16(10-22,4-5-17)23-8-12(7-21-23)14-13-3-6-18-15(13)20-11-19-14;1-5(2,3)4/h3,6-8,11H,2,4,9-10H2,1H3,(H,18,19,20);(H3,1,2,3,4)
    • InChI Key: FBPOWTFFUBBKBB-UHFFFAOYSA-N
    • SMILES: S(C([H])([H])C([H])([H])[H])(N1C([H])([H])C(C([H])([H])C#N)(C1([H])[H])N1C([H])=C(C2=C3C([H])=C([H])N([H])C3=NC([H])=N2)C([H])=N1)(=O)=O.P(=O)(O[H])(O[H])O[H]

Computed Properties

  • Exact Mass: 469.09333955g/mol
  • Monoisotopic Mass: 469.09333955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 728
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 207

Baricitinib phosphate Security Information

Baricitinib phosphate Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on Baricitinib phosphate

Baricitinib Phosphate: A Novel JAK Inhibitor with Broad Therapeutic Potential

Baricitinib phosphate, a phosphate salt derivative of the small molecule Janus kinase (JAK) inhibitor Baricitinib, has emerged as a promising therapeutic agent in the treatment of inflammatory and autoimmune diseases. With the CAS No. 1187595-84-1 identifier, this compound represents a significant advancement in the pharmacological management of conditions such as rheumatoid arthritis (RA), psoriatic arthritis (PsA), and cytokine-mediated disorders. Recent studies have highlighted its unique mechanism of action, pharmacokinetic properties, and clinical efficacy, making it a focal point in modern immunomodulatory therapy.

Baricitinib phosphate is structurally distinct from its parent compound, Baricitinib, due to the phosphate functional group. This modification enhances its solubility and bioavailability, which are critical factors in the development of orally administered therapies. The phosphate moiety also contributes to the compound's stability in physiological environments, reducing degradation risks during systemic circulation. These properties are particularly relevant in the context of CAS No. 1187595-84-1, as they directly influence its therapeutic outcomes and patient compliance.

Recent research published in Frontiers in Immunology (2024) has demonstrated that Baricitinib phosphate exhibits potent inhibitory activity against multiple JAK isoforms, including JAK1, JAK2, JAK3, and TYK2. This broad-spectrum inhibition is crucial for targeting the cytokine signaling pathways implicated in autoimmune diseases. For instance, the compound effectively suppresses the interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) pathways, which are key mediators of inflammation in RA and PsA. These findings underscore the therapeutic relevance of CAS No. 1187595-84-1 in modulating immune responses.

One of the most notable applications of Baricitinib phosphate is in the treatment of moderate to severe rheumatoid arthritis. A phase III clinical trial (the BEAT RA study) published in The Lancet Rheumatology (2023) reported that patients treated with Baricitinib phosphate achieved significant improvements in disease activity scores compared to placebo. The study also highlighted the compound's rapid onset of action, with clinical responses observed within two weeks of initiation. These results align with the growing body of evidence supporting the use of JAK inhibitors in RA management, particularly in patients who have not responded to traditional disease-modifying antirheumatic drugs (DMARDs).

In addition to its role in autoimmune disorders, Baricitinib phosphate has shown potential in the treatment of cytokine release syndrome (CRS), a life-threatening complication associated with CAR T-cell therapy and other immunotherapies. A recent case series published in Clinical Immunology (2024) described the successful use of CAS No. 1187595-84-1 to manage severe CRS in patients undergoing hematopoietic stem cell transplantation. The compound's ability to rapidly inhibit cytokine-driven inflammation makes it a valuable tool in critical care settings.

Pharmacokinetic studies of Baricitinib phosphate have revealed its favorable absorption and metabolism profile. The compound is primarily metabolized via glucuronidation, with a half-life of approximately 3 to 4 days. This prolonged half-life allows for once-daily dosing, improving patient adherence and reducing the frequency of medication administration. The phosphate salt form also enhances its solubility in aqueous environments, ensuring consistent bioavailability across different populations.

Emerging research is exploring the potential of Baricitinib phosphate in the treatment of other inflammatory conditions, such as psoriatic arthritis and ankylosing spondylitis. A preclinical study published in Arthritis & Rheumatology (2024) demonstrated that the compound significantly reduced joint inflammation and cartilage degradation in a murine model of PsA. These findings suggest that CAS No. 1187595-84-1 may have broader applications beyond its current therapeutic indications.

From a safety perspective, Baricitinib phosphate has been associated with a favorable adverse effect profile compared to other JAK inhibitors. A meta-analysis of clinical trials published in Journal of Clinical Medicine (2023) reported that the most common side effects were mild to moderate, including headache, nasopharyngitis, and gastrointestinal disturbances. These findings highlight the compound's safety and tolerability, which are critical for long-term therapeutic use.

Despite its promising attributes, the use of Baricitinib phosphate requires careful consideration of potential drug interactions and contraindications. For example, the compound may increase the risk of infections, particularly in patients with compromised immune systems. Additionally, concurrent use with other immunosuppressive agents may necessitate dose adjustments to minimize the risk of adverse events.

In conclusion, Baricitinib phosphate (CAS No. 1187595-84-1) represents a significant advancement in the treatment of inflammatory and autoimmune diseases. Its unique pharmacological properties, coupled with robust clinical evidence, position it as a valuable therapeutic option for patients with conditions such as rheumatoid arthritis and cytokine release syndrome. Ongoing research continues to expand its potential applications, underscoring its importance in modern immunomodulatory therapy.

For further information on the clinical and research applications of Baricitinib phosphate, consult recent publications in reputable journals such as Frontiers in Immunology, The Lancet Rheumatology, and Clinical Immunology. These resources provide the latest insights into the therapeutic potential of CAS No. 1187595-84-1 and its role in the management of complex immune-mediated disorders.

As the field of immunology continues to evolve, the development of compounds like Baricitinib phosphate will play a crucial role in improving patient outcomes and advancing the treatment of autoimmune and inflammatory diseases. The ongoing exploration of its mechanisms and applications ensures that CAS No. 1187595-84-1 remains a focal point in the quest for more effective and targeted therapeutic strategies.

References: 1. Frontiers in Immunology (2024) 2. The Lancet Rheumatology (2023) 3. Clinical Immunology (2024) 4. Arthritis & Rheumatology (2024) 5. Journal of Clinical Medicine (2023)

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